Cas no 21282-62-2 (Benzoic acid, 2-[(4-morpholinylcarbonyl)amino]-, methyl ester)

• Product Name: Benzoic acid, 2-[(4-morpholinylcarbonyl)amino]-, methyl ester
• CAS No: 21282-62-2
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• MDL: MFCD02859846
• CID: 4508725
• PubChem ID: 3410761
• Update Time: 2025-06-09

Benzoic acid, 2-[(4-morpholinylcarbonyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(4-morpholinylcarbonyl)amino]-, methyl ester
• methyl 2-[(morpholin-4-ylcarbonyl)amino]benzoate
• methyl 2-(morpholine-4-carboxamido)benzoate
• AKOS022114060
• Oprea1_238649
• methyl 2-[(morpholine-4-carbonyl)amino]benzoate
• Z281077738
• METHYL 2-[(MORPHOLINOCARBONYL)AMINO]BENZOATE
• STL362934
• BBL029774
• VS-09418
• MFCD02859846
• Methyl 2-(morpholine-4-carbonylamino)benzoate
• CS-0302140
• 21282-62-2

• MDL： MFCD02859846
• Inchi： 1S/C13H16N2O4/c1-18-12(16)10-4-2-3-5-11(10)14-13(17)15-6-8-19-9-7-15/h2-5H,6-9H2,1H3,(H,14,17)
• InChI Key： YAJUUSJFJYVEJB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(N1CCOCC1)=O

Computed Properties

• Exact Mass: 264.11100700Da
• Monoisotopic Mass: 264.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.9Ų

Additional information on Benzoic acid, 2-[(4-morpholinylcarbonyl)amino]-, methyl ester

Comprehensive Overview of Benzoic acid, 2-[(4-morpholinylcarbonyl)amino]-, methyl ester (CAS No. 21282-62-2)

Benzoic acid, 2-[(4-morpholinylcarbonyl)amino]-, methyl ester (CAS No. 21282-62-2) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This ester derivative combines a benzoic acid backbone with a morpholine moiety, making it a subject of interest for its potential applications in drug development and material science. Researchers often explore its synthetic pathways, physicochemical properties, and biological activity, aligning with current trends in green chemistry and sustainable synthesis.

The compound's structure features a methyl ester group, which enhances its solubility and stability, critical for formulation studies. Its morpholinylcarbonyl component contributes to its unique reactivity, often leveraged in peptide coupling and catalysis. Recent studies highlight its role as an intermediate in designing bioactive molecules, particularly those targeting enzyme inhibition—a hot topic in drug discovery forums and AI-driven research queries.

In the context of user search trends, questions like "How is CAS No. 21282-62-2 synthesized?" or "What are the industrial uses of morpholine derivatives?" reflect growing interest. Addressing these, the compound’s synthesis typically involves amide bond formation between 2-aminobenzoic acid and morpholine-4-carbonyl chloride, followed by esterification—an area where microwave-assisted reactions (a trending keyword) are gaining traction for efficiency.

From an SEO perspective, terms like "morpholine-based esters in pharmaceuticals" or "CAS 21282-62-2 safety data" are frequently searched. While the compound is not classified as hazardous, its handling requires standard lab precautions, a detail often sought by organic chemistry professionals. Its spectral data (NMR, IR) and chromatographic methods for analysis are also popular technical queries.

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In summary, Benzoic acid, 2-[(4-morpholinylcarbonyl)amino]-, methyl ester exemplifies the intersection of traditional organic chemistry and modern applications. Its versatility underscores why it remains a high-value compound in both academic and industrial settings, answering today’s demand for multifunctional chemical building blocks.